Cas no 2092512-60-0 (3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile
• CAS No: 2092512-60-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5721699
• PubChem ID: 121204171
• Update Time: 2025-05-26

3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(hydroxymethyl)-2,3-dihydroindol-1-yl]-3-oxopropanenitrile
• 3-(4-(hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile
• 2092512-60-0
• F1907-8117
• AKOS026712460
• 1H-Indole-1-propanenitrile, 2,3-dihydro-4-(hydroxymethyl)-β-oxo-
• 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C12H12N2O2/c13-6-4-12(16)14-7-5-10-9(8-15)2-1-3-11(10)14/h1-3,15H,4-5,7-8H2
• InChI Key： ZPXBILJSRFCKRO-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1CCN2C(CC#N)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 542.0±50.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Additional information on 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile

3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile: A Comprehensive Overview

The compound with CAS No. 2092512-60-0, known as 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indoline ring system with a nitrile group and a hydroxymethyl substituent. The indoline moiety, a heterocyclic structure, is a key feature of this compound and contributes to its versatile reactivity and potential applications in drug design.

Recent studies have highlighted the importance of indoline derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the hydroxymethyl group in this compound introduces additional functional diversity, enabling it to participate in various chemical reactions and interactions. This makes 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile a valuable building block in the synthesis of more complex molecules with tailored biological activities.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the compound.

In terms of biological activity, 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to modulate these enzymes suggests that it could serve as a lead compound for the development of novel therapeutic agents.

Moreover, the compound's structural features make it an attractive candidate for further modification and optimization. By introducing additional functional groups or altering the indoline ring system, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic applications. This approach aligns with current trends in drug discovery, which emphasize the importance of structural diversity and modular synthesis.

From an environmental perspective, the synthesis and handling of 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile must adhere to strict safety protocols to minimize any potential risks. While the compound itself is not classified as a hazardous material under current regulations, its synthesis involves reagents that require careful management to ensure worker safety and environmental sustainability.

In conclusion, 3-(4-(Hydroxymethyl)indolin-1-yl)-3-oxopropanenitrile represents a significant advancement in organic chemistry and pharmacology. Its unique structure, versatile reactivity, and promising biological activity position it as a valuable tool for researchers seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.